Cas no 1807169-38-5 (3-Chloro-5-fluoro-4-nitropyridine)

• Product Name: 3-Chloro-5-fluoro-4-nitropyridine
• CAS No: 1807169-38-5
• MF: C₅H₂ClFN₂O₂
• MW: 176.53298330307
• CID: 4902586
• Update Time: 2025-10-24

3-Chloro-5-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-nitropyridine

• Inchi： 1S/C5H2ClFN2O2/c6-3-1-8-2-4(7)5(3)9(10)11/h1-2H
• InChI Key： KENUUZDJYSYENP-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 1.4
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-5-fluoro-4-nitropyridine

3-Chloro-5-fluoro-4-nitropyridine (CAS No. 1807169-38-5): A Versatile Building Block in Modern Chemistry

3-Chloro-5-fluoro-4-nitropyridine (CAS 1807169-38-5) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its unique molecular structure, featuring both chloro and fluoro substituents on the pyridine ring, makes it an exceptionally valuable scaffold for medicinal chemistry applications.

The growing demand for fluorinated pyridine compounds in drug discovery has positioned 3-Chloro-5-fluoro-4-nitropyridine as a key building block. Researchers frequently search for information about its synthetic applications, reactivity patterns, and safety profile, reflecting the compound's importance in modern organic synthesis. Recent studies highlight its utility in creating next-generation pharmaceutical intermediates, particularly in the development of targeted therapies for various medical conditions.

From a chemical perspective, 3-Chloro-5-fluoro-4-nitropyridine exhibits several interesting properties that make it valuable for structure-activity relationship (SAR) studies. The electron-withdrawing effects of both the nitro group and halogen atoms create a reactive platform for nucleophilic substitution reactions, which is why many chemists investigate its substitution patterns and regioselectivity in detail. This compound's crystallographic data and spectroscopic characteristics are also frequently studied topics in academic literature.

In the context of current research trends, 3-Chloro-5-fluoro-4-nitropyridine derivatives are being explored for their potential in addressing some of today's most pressing healthcare challenges. Scientists are particularly interested in how modifications to this core structure might lead to novel compounds with improved bioavailability and target specificity. The compound's role in developing selective enzyme inhibitors remains a hot topic in medicinal chemistry circles.

The synthesis and applications of nitropyridine compounds like CAS 1807169-38-5 continue to evolve with advancements in green chemistry methodologies. Researchers are actively investigating more sustainable approaches to producing such intermediates, with focus on catalytic processes and atom-efficient reactions. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis routes.

Quality control and analytical characterization of 3-Chloro-5-fluoro-4-nitropyridine are critical aspects for both manufacturers and end-users. Common analytical techniques include HPLC purity analysis, mass spectrometry, and NMR spectroscopy, which help ensure the compound meets the stringent requirements for pharmaceutical applications. The compound's storage stability and handling considerations are also frequently discussed topics among professionals working with this material.

From a commercial perspective, the market for halogenated pyridine derivatives has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. 3-Chloro-5-fluoro-4-nitropyridine suppliers often highlight the compound's high purity grades and customizable packaging options to meet diverse research needs. The global distribution network for such specialized intermediates continues to expand, reflecting their importance in modern chemical research.

Looking toward future applications, researchers are exploring the potential of 3-Chloro-5-fluoro-4-nitropyridine in emerging fields such as materials science and molecular electronics. Its electron-deficient aromatic system makes it an interesting candidate for designing novel organic semiconductors and photovoltaic materials. These interdisciplinary applications demonstrate the compound's versatility beyond traditional medicinal chemistry uses.

For synthetic chemists working with 3-Chloro-5-fluoro-4-nitropyridine, understanding its reactivity profile is essential. The compound participates in various transformations, including cross-coupling reactions, nucleophilic aromatic substitutions, and reductive aminations. These reactions enable the creation of diverse molecular architectures, making this intermediate particularly valuable for library synthesis in drug discovery programs.

The safety assessment of nitropyridine compounds remains an important consideration for industrial and academic researchers alike. While 3-Chloro-5-fluoro-4-nitropyridine is primarily used in controlled laboratory settings, proper risk assessment and handling protocols are crucial. Material safety data sheets provide essential information about personal protective equipment requirements and emergency procedures when working with this chemical.

In conclusion, 3-Chloro-5-fluoro-4-nitropyridine (CAS 1807169-38-5) represents an important class of heteroaromatic building blocks with wide-ranging applications in pharmaceutical research and specialty chemical synthesis. Its unique combination of substituents offers multiple vectors for structural modification, making it a versatile tool for medicinal chemists. As research continues to uncover new applications for halogenated nitropyridines, this compound is likely to maintain its position as a valuable intermediate in organic synthesis and drug development pipelines.